Cas no 900641-34-1 (1-4-(2-methyl-1,3-thiazol-4-yl)phenylethan-1-amine)

• Product Name: 1-4-(2-methyl-1,3-thiazol-4-yl)phenylethan-1-amine
• CAS No: 900641-34-1
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• MDL: MFCD08271847
• CID: 4664467
• Update Time: 2025-05-20

1-4-(2-methyl-1,3-thiazol-4-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]ethan-1-amine
• Benzenemethanamine, α-methyl-4-(2-methyl-4-thiazolyl)-
• 1-4-(2-methyl-1,3-thiazol-4-yl)phenylethan-1-amine

• MDL： MFCD08271847
• Inchi： 1S/C12H14N2S/c1-8(13)10-3-5-11(6-4-10)12-7-15-9(2)14-12/h3-8H,13H2,1-2H3
• InChI Key： SHQUBDGUMVSAGB-UHFFFAOYSA-N
• SMILES： CC1SC=C(C2C=CC(C(N)C)=CC=2)N=1

Additional information on 1-4-(2-methyl-1,3-thiazol-4-yl)phenylethan-1-amine

Research Briefing on 900641-34-1 and 1-4-(2-methyl-1,3-thiazol-4-yl)phenylethan-1-amine in Chemical Biology and Pharmaceutical Applications

The compound 900641-34-1, along with its derivative 1-4-(2-methyl-1,3-thiazol-4-yl)phenylethan-1-amine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being investigated for their potential therapeutic applications, particularly in the context of neurological disorders and metabolic diseases. This research briefing aims to provide an overview of the latest findings related to these compounds, highlighting their mechanisms of action, pharmacological properties, and potential clinical applications.

Recent studies have identified 900641-34-1 as a key intermediate in the synthesis of bioactive molecules targeting G protein-coupled receptors (GPCRs). Specifically, 1-4-(2-methyl-1,3-thiazol-4-yl)phenylethan-1-amine has shown promising activity as a modulator of serotonin receptors, which are implicated in mood regulation, anxiety, and depression. Structural analysis reveals that the thiazole ring in this compound plays a critical role in binding to the receptor's active site, thereby influencing its conformational dynamics and downstream signaling pathways.

In vitro and in vivo studies have demonstrated that 1-4-(2-methyl-1,3-thiazol-4-yl)phenylethan-1-amine exhibits high selectivity for specific serotonin receptor subtypes, such as 5-HT1A and 5-HT2A. This selectivity is attributed to the compound's unique molecular architecture, which minimizes off-target effects and enhances therapeutic efficacy. Furthermore, pharmacokinetic studies indicate that the compound has favorable absorption and distribution profiles, making it a viable candidate for further development as a neuropharmacological agent.

Beyond its applications in neurology, 900641-34-1 and its derivatives are also being explored for their potential in metabolic disease research. Preliminary data suggest that these compounds may influence lipid metabolism and insulin sensitivity, opening new avenues for the treatment of obesity and type 2 diabetes. Mechanistic studies are ongoing to elucidate the molecular pathways involved in these effects, with a focus on mitochondrial function and oxidative stress modulation.

In conclusion, the latest research on 900641-34-1 and 1-4-(2-methyl-1,3-thiazol-4-yl)phenylethan-1-amine underscores their multifaceted potential in both neurological and metabolic therapeutics. While further preclinical and clinical studies are needed to fully validate their safety and efficacy, these compounds represent promising candidates for the development of next-generation pharmaceuticals. Future research directions may include optimization of their chemical structures for enhanced bioavailability and exploration of their synergistic effects with existing therapeutic agents.